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Compound of Interest

Compound Name: Ralgro

CAS No.: 55331-29-8

Cat. No.: B1209543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the withdrawal period and residue profiles

of Ralgro® (zeranol), a widely used growth-promoting implant in cattle, with its alternatives.

The information is supported by experimental data and detailed methodologies to assist in

research and drug development.

Executive Summary
Ralgro®, along with its major competitors Synovex® and Revalor®, has a zero-day withdrawal

period when used according to the manufacturer's label. This is based on studies

demonstrating that the residues of the active ingredients deplete to levels below the

established Maximum Residue Limits (MRLs) by the time of slaughter. This guide delves into

the available data on residue levels, the regulatory framework governing these limits, and the

experimental protocols used for their determination.
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The following table summarizes the key characteristics of Ralgro® and two common

alternatives, Synovex® and Revalor®.

Feature Ralgro® Synovex® (S/H/C)
Revalor®
(G/S/H/IS/IH/XS)

Active Ingredient(s) Zeranol
Progesterone &

Estradiol Benzoate

Trenbolone Acetate &

Estradiol

Dosage (per implant) 36 mg

Varies by product

(e.g., Synovex-S:

200mg Progesterone,

20mg Estradiol

Benzoate)

Varies by product

(e.g., Revalor-G:

40mg Trenbolone

Acetate, 8mg

Estradiol)

Official Withdrawal

Period
0 days[1][2][3][4][5] 0 days[6][7][8] 0 days[9]

Regulatory Body FDA (USA) FDA (USA) FDA (USA)

Residue Profile and Maximum Residue Limits
(MRLs)
The "zero-day withdrawal" is scientifically supported by residue depletion studies that measure

the concentration of the active drug and its metabolites in edible tissues over time. These

residues must fall below the MRLs established by regulatory bodies like the Codex Alimentarius

Commission.

Ralgro® (Zeranol) Residue Data
Studies have shown that zeranol residues in cattle tissues are low. In one study, 45 days after

implantation of 36 mg of tritiated zeranol, the following residue levels were observed[9]:
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Tissue Residue Level (ppb)

Liver ≤ 2.0

Kidney ≤ 1.0

Fat ≤ 1.0

Muscle ≤ 0.2

Plasma ≤ 0.2

The Codex Alimentarius has established the following MRLs for zeranol in cattle tissues[10]

[11]:

Tissue MRL (µg/kg or ppb)

Muscle 2

Liver 10

Alternatives: Residue Information
Direct comparative studies of residue levels between Ralgro®, Synovex®, and Revalor® under

the same conditions are not readily available in the reviewed literature. However, individual

studies provide insight into the residue profiles of the active ingredients in the alternative

implants.

Synovex® (Progesterone and Estradiol Benzoate): Studies on progesterone and estradiol

residues in treated cattle indicate that the levels fall within the physiological range of

untreated animals[12].

Revalor® (Trenbolone Acetate and Estradiol): The primary metabolites of trenbolone acetate

are 17α-trenbolone and 17β-trenbolone, and for estradiol, the main metabolite is 17α-

estradiol. Residue studies track the depletion of these metabolites in various tissues[12][13].

Experimental Protocols for Residue Analysis
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The validation of withdrawal periods relies on robust and standardized experimental protocols.

The following outlines a typical workflow for a residue depletion study, based on VICH

(International Cooperation on Harmonisation of Technical Requirements for Registration of

Veterinary Medicinal Products) guidelines.

Logical Workflow for a Residue Depletion Study
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Animal Phase Sampling Phase Analytical Phase Regulatory Submission

Animal Selection and Acclimation Implant Administration (e.g., Ralgro®) Scheduled Slaughter at Various Time Points Collection of Edible Tissues (Liver, Muscle, Fat, Kidney) Sample Preparation (Homogenization, Extraction, Cleanup) Residue Analysis (e.g., HPLC, LC-MS/MS) Data Analysis and Residue Depletion Curve Generation Withdrawal Period Determination

Zeranol

Estrogen Receptor (ER)

Binds to

Cell Nucleus

Translocates to

DNA

Binds to Estrogen
Response Elements (EREs)

Gene Transcription

Initiates

Protein Synthesis

Leads to

Muscle Growth (Anabolic Effect)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Validating the Withdrawal Period for Ralgro® in Cattle:
A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209543/docs#validating-the-withdrawal-period-for-
ralgro-in-cattle-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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